Cas no 146780-09-8 ({[3-(Trifluoromethyl)phenyl]methyl}phosphonic acid)

• Product Name: {[3-(Trifluoromethyl)phenyl]methyl}phosphonic acid
• CAS No: 146780-09-8
• MF: C₈H₈F₃O₃P
• MW: 240.116293907166
• CID: 2846379
• PubChem ID: 329768509
• Update Time: 2025-10-28

{[3-(Trifluoromethyl)phenyl]methyl}phosphonic acid Chemical and Physical Properties

Names and Identifiers

• 3-CF3BPA
• {[3-(Trifluoromethyl)phenyl]methyl}phosphonic acid
• [3-(Trifluoromethyl)benzyl]phosphonic acid
• Phosphonic acid, [[3-(trifluoromethyl)phenyl]methyl]- (9CI)
• OLT4M28U3Z
• ((3-Trifluoromethyl)phenyl)methyl-phosphonic acid
• UNII-OLT4M28U3Z
• CHEMBL104070
• BDBM50288667
• (3-(Trifluoromethyl)benzyl)phosphonic acid
• (3-Trifluoromethyl-benzyl)-phosphonic acid
• PHOSPHONIC ACID, ((3-(TRIFLUOROMETHYL)PHENYL)METHYL)-
• 146780-09-8
• 3-Trifluoromethylbenzylphosphonic acid
• Q27285725
• SCHEMBL8938031
• [3-(trifluoromethyl)phenyl]methylphosphonic Acid

• Inchi： 1S/C8H8F3O3P/c9-8(10,11)7-3-1-2-6(4-7)5-15(12,13)14/h1-4H,5H2,(H2,12,13,14)
• InChI Key： TVXYXFHWFHNWTJ-UHFFFAOYSA-N
• SMILES： C(P(=O)(O)O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 240.01631560g/mol
• Monoisotopic Mass: 240.01631560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.5Ų

{[3-(Trifluoromethyl)phenyl]methyl}phosphonic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on {[3-(Trifluoromethyl)phenyl]methyl}phosphonic acid

{[3-(Trifluoromethyl)phenyl]methyl}phosphonic acid: A Comprehensive Overview

The compound {[3-(Trifluoromethyl)phenyl]methyl}phosphonic acid, with CAS No. 146780-09-8, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl-substituted phenyl group with a phosphonic acid moiety. The trifluoromethyl group, known for its electron-withdrawing properties, plays a crucial role in modulating the chemical reactivity and biological activity of the molecule. Recent studies have highlighted its potential applications in drug discovery and as a building block in advanced materials.

One of the most notable aspects of {[3-(Trifluoromethyl)phenyl]methyl}phosphonic acid is its versatility in chemical synthesis. The phosphonic acid group is a valuable functional group in organic chemistry, often used as a precursor for the synthesis of phosphonates and other bioactive molecules. Its ability to participate in nucleophilic substitution reactions makes it an ideal candidate for constructing complex molecular architectures. Researchers have exploited this property to develop novel synthetic routes for bioactive compounds, including antiviral agents and anticancer drugs.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of {[3-(Trifluoromethyl)phenyl]methyl}phosphonic acid. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly alters the electron distribution around the phenyl ring, enhancing the electrophilic character of the methyl-phosphonic acid moiety. This finding has important implications for its use in catalytic processes and as a ligand in transition metal complexes.

In terms of biological applications, {[3-(Trifluoromethyl)phenyl]methyl}phosphonic acid has shown promise as a lead compound for drug development. Its ability to inhibit key enzymes involved in viral replication has been extensively studied, with recent research demonstrating potent antiviral activity against emerging pathogens. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, offering new opportunities for the production of enantiomerically pure compounds.

The synthesis of {[3-(Trifluoromethyl)phenyl]methyl}phosphonic acid involves a multi-step process that typically begins with the preparation of the trifluoromethyl-substituted phenol derivative. This is followed by methylation and subsequent conversion to the phosphonic acid form through phosphorylation reactions. Recent optimizations of these steps have significantly improved yields and purity, making large-scale production more feasible.

Looking ahead, {[3-(Trifluoromethyl)phenyl]methyl}phosphonic acid is expected to play an increasingly important role in both academic research and industrial applications. Its unique combination of structural features and functional versatility positions it as a valuable tool for addressing challenges in drug discovery, materials science, and sustainable chemistry.